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Compound of Interest

Compound Name: 1,2,3-Trimethylbenzene

Cat. No.: B126466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the three isomers of trimethylbenzene,

focusing on their structural formulas, physical and chemical properties, synthesis

methodologies, and analytical techniques. The information is intended for professionals in

research, science, and drug development who require a detailed understanding of these

compounds.

Introduction
Trimethylbenzene (C₉H₁₂), a volatile organic compound, exists as three structural isomers:

1,2,3-trimethylbenzene (hemimellitene), 1,2,4-trimethylbenzene (pseudocumene), and 1,3,5-

trimethylbenzene (mesitylene).[1] These aromatic hydrocarbons are colorless, flammable

liquids with distinct aromatic odors.[2] They are naturally present in coal tar and petroleum and

are significant components of the C₉ aromatic fraction in petroleum refining.[3] Industrially, they

serve as solvents and as intermediates in the synthesis of various chemicals, including dyes,

resins, and pharmaceuticals.[3] 1,2,4-Trimethylbenzene, in particular, is a precursor for the

production of trimellitic anhydride, which is used in the manufacturing of high-performance

polymers.[3]

Structural Formulas and Isomers
The three isomers of trimethylbenzene are distinguished by the substitution pattern of the three

methyl groups on the benzene ring.
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1,2,3-Trimethylbenzene (Hemimellitene): The methyl groups are positioned on adjacent

carbon atoms of the benzene ring.

1,2,4-Trimethylbenzene (Pseudocumene): The methyl groups are located at the 1, 2, and 4

positions of the benzene ring.

1,3,5-Trimethylbenzene (Mesitylene): The methyl groups are arranged symmetrically on the

benzene ring, separated by a hydrogen atom.

The structural formulas of these isomers are depicted in the diagram below.
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Physical and Chemical Properties
The physical properties of the trimethylbenzene isomers are summarized in the table below.

While their properties are similar, the differences in boiling points allow for their separation by

fractional distillation, a common industrial practice.

Property
1,2,3-
Trimethylbenzene
(Hemimellitene)

1,2,4-
Trimethylbenzene
(Pseudocumene)

1,3,5-
Trimethylbenzene
(Mesitylene)

CAS Number 526-73-8 95-63-6 108-67-8

Molecular Weight (

g/mol )
120.19 120.19 120.19

Boiling Point (°C) 176.1 169.3 164.7

Melting Point (°C) -25.4 -43.8 -44.7

Density (g/cm³ at

20°C)
0.894 0.876 0.864

Flash Point (°C) 51 44 50

Water Solubility (mg/L

at 25°C)
58.8 57.3 48.4

Chemically, trimethylbenzenes undergo electrophilic aromatic substitution reactions. The

methyl groups are activating and ortho-, para-directing. However, the positions of the methyl

groups influence the regioselectivity of these reactions.

Experimental Protocols for Synthesis
The industrial production of trimethylbenzene isomers primarily involves the catalytic reforming

of naphtha and the disproportionation or transalkylation of xylenes.[3][4] For laboratory-scale

synthesis, Friedel-Crafts alkylation of xylenes is a common method.

Method: Friedel-Crafts methylation of o-xylene.

Reaction: o-xylene + CH₃Cl → 1,2,3-trimethylbenzene + HCl
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Protocol:

Apparatus Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap to neutralize the evolved

HCl gas. The apparatus must be dried to prevent hydrolysis of the catalyst.

Reagents: Anhydrous aluminum chloride (AlCl₃) is used as the Lewis acid catalyst. o-

Xylene is the aromatic substrate, and chloromethane (CH₃Cl) or another methylating

agent is the alkylating agent. A non-polar solvent like carbon disulfide (CS₂) can be used.

Procedure: The flask is charged with o-xylene and the solvent. The mixture is cooled in an

ice bath. Anhydrous AlCl₃ is added portion-wise with stirring. Chloromethane is then slowly

added through the dropping funnel.

Reaction Conditions: The reaction is typically carried out at a low temperature (0-5°C) to

control the reaction rate and minimize side reactions. The reaction mixture is stirred for

several hours.

Work-up: The reaction is quenched by slowly adding crushed ice and then dilute

hydrochloric acid to decompose the aluminum chloride complex. The organic layer is

separated, washed with water, sodium bicarbonate solution, and brine, and then dried

over an anhydrous drying agent (e.g., MgSO₄).

Purification: The product is purified by fractional distillation to separate it from unreacted

starting materials and any isomeric byproducts.

Method: Friedel-Crafts methylation of p-xylene or m-xylene. Methylation of p-xylene yields

1,2,4-trimethylbenzene as the primary product.

Reaction: p-xylene + CH₃Cl → 1,2,4-trimethylbenzene + HCl

Protocol: The experimental protocol is similar to that for the synthesis of 1,2,3-
trimethylbenzene, with p-xylene used as the starting material instead of o-xylene.

Method 1: Friedel-Crafts methylation of m-xylene.

Reaction: m-xylene + CH₃Cl → 1,3,5-trimethylbenzene + HCl
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Protocol: The procedure is analogous to the synthesis of the other isomers, using m-

xylene as the substrate.

Method 2: Isomerization of 1,2,4-trimethylbenzene.

Reaction: 1,2,4-trimethylbenzene ⇌ 1,3,5-trimethylbenzene

Protocol:

Catalyst: A strong acid catalyst, such as a solid acid catalyst (e.g., zeolite) or a Lewis

acid like AlCl₃ with a proton source (e.g., HCl), is used.[5]

Procedure: 1,2,4-trimethylbenzene is heated in the presence of the catalyst. The

reaction is an equilibrium process, and the product is a mixture of trimethylbenzene

isomers.

Purification: The more thermodynamically stable 1,3,5-isomer can be separated from

the mixture by fractional distillation or selective crystallization.

The synthesis pathways for the trimethylbenzene isomers can be visualized as follows:
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Analytical Methods
The analysis and quantification of trimethylbenzene isomers are typically performed using gas

chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer

(MS).[6]

Gas Chromatography (GC): Due to their different boiling points, the isomers can be

separated on a suitable capillary GC column.[7][8] The retention times will differ for each

isomer, allowing for their identification and quantification.
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Mass Spectrometry (MS): When coupled with GC, MS provides structural information based

on the fragmentation patterns of the isomers, confirming their identity.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

powerful tools for the structural elucidation of the isomers. The number of signals, their

chemical shifts, and splitting patterns are unique for each isomer due to their different

symmetries.[10][11][12][13][14][15]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

absorption bands of the aromatic ring and the methyl groups. The substitution pattern on the

benzene ring also influences the out-of-plane bending vibrations, which can help in

distinguishing the isomers.[16][17][18]

Health and Safety
Trimethylbenzenes are flammable liquids and their vapors can form explosive mixtures with air.

[2] They are irritants to the skin, eyes, and respiratory tract.[2] Inhalation of high concentrations

can cause central nervous system effects, including dizziness, headache, and drowsiness.[19]

Chronic exposure may lead to effects on the blood and central nervous system.[2] It is

essential to handle these compounds in a well-ventilated area, such as a fume hood, and to

use appropriate personal protective equipment, including gloves and safety glasses.[2]

Conclusion
The three isomers of trimethylbenzene are important industrial chemicals with distinct

properties and synthesis routes. A thorough understanding of their chemistry is crucial for their

effective use in research and development. This guide has provided a detailed overview of their

structural formulas, physical and chemical properties, synthesis protocols, and analytical

methods to support the work of scientists and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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